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Introduction
Cefotiam is a second-generation cephalosporin antibiotic with a broad spectrum of activity

against Gram-positive and Gram-negative bacteria.[1] Its clinical efficacy in treating urinary

tract infections (UTIs) has been demonstrated in several studies. This document provides

detailed application notes, summarizing the available quantitative data, and outlines

experimental protocols for the evaluation of Cefotiam in the context of UTIs.

Mechanism of Action
Cefotiam is a beta-lactam antibiotic that exerts its bactericidal effect by inhibiting the final

transpeptidation step of peptidoglycan synthesis in bacterial cell walls. This is achieved through

its binding to penicillin-binding proteins (PBPs), essential enzymes in this process. The

inhibition of cell wall synthesis leads to the weakening of the bacterial cell wall, ultimately

causing cell lysis and death. Cefotiam has demonstrated resistance to some beta-lactamases

produced by Gram-negative bacteria.

Data Presentation
Clinical Efficacy of Cefotiam in Urinary Tract Infections
A clinical study involving 30 adult patients with UTIs demonstrated the effectiveness of

Cefotiam. The patient population included 20 females and 10 males, with ages ranging from
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23 to 76 years old.[2] The UTIs were categorized as cystitis (17 cases), pyelonephritis (9

cases), and prostatitis (4 cases).[2]

Parameter Details

Number of Patients 30

Age Range 23 - 76 years

Sex Distribution 20 Females, 10 Males

Types of UTI 17 Cystitis, 9 Pyelonephritis, 4 Prostatitis

Dosage
1g or 2g daily, administered intramuscularly in

two injections

Treatment Duration 7 to 28 days

Follow-up Period At least 4 weeks post-treatment

Table 1: Patient Demographics and Treatment Regimen in a Clinical Evaluation of Cefotiam for

UTIs.[2]

The therapeutic outcomes of this study are summarized below:

Type of UTI
Number of
Cases

Cures
Failures
(Relapse)

Cure Rate

Cystitis 17 15 2 88.2%

Pyelonephritis 9 6 3 66.7%

Prostatitis 4 4 0 100%

Total 30 25 5 83.3%

Table 2: Therapeutic Efficacy of Cefotiam in Different Types of UTIs.[2]

In a comparative study with cephalothin involving 35 patients with UTIs, 19 patients received

1g of Cefotiam twice daily for 10 days.[3] In the Cefotiam group, only one patient failed to

respond and experienced a delayed relapse.[3] Notably, the time to the disappearance of
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bacteriuria was significantly shorter in the Cefotiam group compared to the cephalothin group.

[3]

In Vitro Susceptibility of Uropathogens to Cefotiam
The minimum inhibitory concentrations (MICs) of Cefotiam against various uropathogens have

been determined in clinical and preclinical studies.

Uropathogen Number of Isolates MIC Range (µg/mL)
Median MIC
(µg/mL)

Escherichia coli 24 0.003 - 32 0.06

Proteus mirabilis 3 0.003 - 32 0.06

Klebsiella spp. 3 0.003 - 32 0.06

Enterobacter spp. 3 0.003 - 32 0.06

Serratia spp. 2 0.003 - 32 0.06

Staphylococcus

coagulase--
1 0.003 - 32 0.06

Providencia spp. 1 0.003 - 32 0.06

Table 3: MICs of Cefotiam against Uropathogens Isolated from Patients in a Clinical Study.[2]

In a murine model of UTI caused by Proteus mirabilis IFO 3849, the MIC of Cefotiam was 1.56

µg/mL, compared to 25 µg/mL for cefazolin.

Pharmacokinetic Parameters of Cefotiam (in Healthy
Volunteers)
Pharmacokinetic data is crucial for determining optimal dosing regimens. The following table

summarizes the pharmacokinetic parameters of Cefotiam in healthy volunteers after

intravenous administration.
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Dose Cmax (µg/mL) T½ (hours)

0.5 g 30 - 170 0.6 - 1.1

1.0 g 30 - 170 0.6 - 1.1

2.0 g 30 - 170 0.6 - 1.1

Table 4: Pharmacokinetic Parameters of Cefotiam in Healthy Volunteers.[1]

Note: Cmax and T½ values were found to be dose-dependent, with higher doses resulting in

more than proportional increases in Cmax and AUC.[1] Urinary excretion is rapid, with most of

the drug eliminated within 4 hours of administration.[1]

Experimental Protocols
In Vitro Susceptibility Testing: Broth Microdilution
Method
This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of

Cefotiam against uropathogens using the broth microdilution method.

Materials:

Cefotiam powder

Mueller-Hinton Broth (MHB), cation-adjusted

Sterile 96-well microtiter plates

Bacterial isolates of uropathogens (e.g., E. coli, K. pneumoniae, P. mirabilis)

0.5 McFarland turbidity standard

Sterile saline or phosphate-buffered saline (PBS)

Spectrophotometer

Incubator (35°C ± 2°C)
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Procedure:

Preparation of Cefotiam Stock Solution: Prepare a stock solution of Cefotiam at a

concentration of 1280 µg/mL in a suitable solvent as recommended by the manufacturer.

Sterilize by filtration.

Preparation of Cefotiam Dilutions: Perform serial two-fold dilutions of the Cefotiam stock

solution in MHB to achieve a range of concentrations (e.g., 64, 32, 16, 8, 4, 2, 1, 0.5, 0.25,

0.125, 0.06, 0.03 µg/mL) in the wells of the microtiter plate. Each well should contain 50 µL

of the diluted antibiotic solution.

Inoculum Preparation: From a fresh agar plate (18-24 hours growth), select several colonies

of the test organism and suspend them in sterile saline or PBS. Adjust the turbidity of the

suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x

10⁸ CFU/mL.

Inoculum Dilution: Within 15 minutes of standardization, dilute the bacterial suspension in

MHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well.

Inoculation of Microtiter Plate: Add 50 µL of the diluted bacterial suspension to each well

containing the Cefotiam dilutions. This will bring the total volume in each well to 100 µL.

Controls:

Growth Control: A well containing 100 µL of MHB and the bacterial inoculum, without any

antibiotic.

Sterility Control: A well containing 100 µL of uninoculated MHB.

Incubation: Incubate the microtiter plate at 35°C ± 2°C for 16-20 hours in ambient air.

Reading the Results: The MIC is the lowest concentration of Cefotiam that completely

inhibits visible growth of the organism as detected by the unaided eye.
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Assay

Results

Prepare Cefotiam
Stock Solution

Serial Dilutions of
Cefotiam in MHB

Inoculate Microtiter Plate
(50µL Cefotiam + 50µL Inoculum)

Prepare Bacterial Inoculum
(0.5 McFarland)
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in MHB

Include Growth and
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Infection Phase

Treatment Phase

Evaluation Phase

Prepare Uropathogen
Inoculum
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Transurethral Inoculation
into Bladder

Wait 24h Post-Infection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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